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These application notes provide a detailed guide to leveraging OPC UA subscriptions within a

.NET environment for robust data acquisition and monitoring in laboratory and manufacturing

settings. The protocols outlined are designed to ensure reliable and efficient data transfer from

OPC UA servers, which is critical for process monitoring, data logging, and real-time analysis in

research and development.

Introduction to OPC UA Subscriptions
In the context of laboratory and pharmaceutical manufacturing, timely and reliable data from

various instruments and control systems is paramount. OPC UA (Open Platform

Communications Unified Architecture) provides a secure and platform-independent framework

for this data exchange. A key feature of OPC UA is its subscription model, which offers a more

efficient alternative to traditional data polling.

Instead of a client application repeatedly requesting data from a server, the subscription model

allows the client to subscribe to specific data points (nodes) on the server.[1] The server then

monitors these items and sends notifications to the client only when the data changes or at a

specified interval.[1] This event-based approach significantly reduces network traffic and the

processing load on both the client and server, making it ideal for monitoring critical process

parameters.[1]
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Core Concepts of OPC UA Subscriptions
The OPC UA subscription model is built around a few key components:

Subscription: A subscription is a container on the server that manages a set of monitored

items for a client.[2][3] It has parameters that control the overall behavior of the data

reporting, such as the publishing interval.[3][4]

Monitored Item: A monitored item represents a specific attribute of a node on the OPC UA

server that a client wishes to monitor.[2][5] This is typically the Value attribute of a variable

node, which corresponds to a sensor reading, a process parameter, or an instrument status.

Sampling Interval: This parameter, defined for each monitored item, dictates how frequently

the server should check the underlying data source for changes.[3][4][5] The server may not

always be able to honor the exact requested interval but will choose the closest supported

rate.[5]

Publishing Interval: This parameter, configured at the subscription level, defines the rate at

which the server sends notification messages to the client.[3][4] A single notification

message can contain multiple data change events from different monitored items within the

subscription.

Notification Queue: Each monitored item has a queue to buffer notifications if the client

cannot process them as quickly as they are generated.[3] This helps prevent data loss during

periods of high data change rates or temporary communication issues.

Quantitative Subscription Parameters
Properly configuring subscription and monitored item parameters is crucial for balancing data

resolution with system performance. The following table summarizes key parameters and

provides recommended starting points for typical laboratory and R&D applications.
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Parameter Level Description
Recommended
Values for R&D

Sampling Interval Monitored Item

The rate at which the

server samples the

data source.

Fast Changing Data

(e.g., spectroscopy):

10-100 msModerate

Changing Data (e.g.,

temperature,

pressure): 100-1000

msSlow Changing

Data (e.g., batch

status): 1000-5000 ms

Publishing Interval Subscription

The rate at which the

server sends

notifications to the

client.[3]

Should be greater

than or equal to the

fastest sampling

interval. A common

practice is to set it to

2-4 times the fastest

sampling interval to

allow for data

buffering.

Queue Size Monitored Item

The number of

notifications to buffer

for a monitored item.

[3]

A queue size of 1 is

often sufficient if real-

time data is prioritized.

For applications

where no data loss is

acceptable, a larger

queue (e.g., 10-100)

can be configured.[3]

Session Timeout Session

The period of inactivity

before a server closes

a session.

A typical default is one

hour, which is

generally sufficient to

prevent premature

session closure.[3]
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Experimental Protocols: Implementing OPC UA
Subscriptions in .NET
This section provides a detailed methodology for creating an OPC UA client in a .NET

environment that can subscribe to data from an OPC UA server. The official OPC Foundation

UA .NET Standard library is utilized for this protocol.[6][7]

Prerequisites
Microsoft Visual Studio 2019 or later.

.NET Core 3.1 or .NET 5/6.

Access to an OPC UA Server with known node IDs for the data to be monitored.

Protocol for Creating a Subscribing OPC UA Client
Project Setup:

Create a new Console App project in Visual Studio.

Install the OPCFoundation.NetStandard.Opc.Ua NuGet package.

Establishing a Connection:

Implement the logic to connect to the OPC UA server and create a session. This involves

specifying the server's endpoint URL and handling security certificates. The OPC

Foundation provides sample applications that demonstrate this process.[6]

Creating a Subscription:

Once a session is established, create a Subscription object.[8][9]

Set the PublishingInterval on the subscription object based on the desired data update

rate.[8][9]

Add the subscription to the session's list of subscriptions.[9]
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Creating and Adding Monitored Items:

For each data point (node) you want to monitor, create a MonitoredItem object.[10]

Set the StartNodeId to the NodeId of the server variable you want to monitor.[10]

Set the AttributeId to Attributes.Value.[10]

Configure the SamplingInterval and QueueSize for the monitored item.[10]

Attach a notification event handler to the Notification event of the MonitoredItem. This

handler will be executed whenever a data change notification is received.[10]

Add the configured MonitoredItem to the Subscription.[10]

Applying Changes:

After adding all monitored items to the subscription, call the ApplyChanges() method on

the subscription object to synchronize the changes with the server.[10]

Processing Notifications:

In the event handler for the MonitoredItem.Notification event, you will receive

MonitoredItemNotificationEventArgs.

The changed value can be accessed from the MonitoredItem's LastValue property or from

the event arguments.

Visualizations
Logical Workflow for Creating an OPC UA Subscription
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Caption: Logical steps to establish an OPC UA subscription in a .NET client.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b155737?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Change Notification Pathway

OPC UA Server
.NET Client Application

Physical Process
(e.g., Bioreactor Sensor)

Server Node
(Variable)

Updates Value Monitored Item

Samples at
Sampling Interval Subscription Notification Event Handler

Sends Notification at
Publishing IntervalQueues Notification Data Processing &

Logging

Click to download full resolution via product page

Caption: The flow of data from a physical process to the client application.

Experimental Workflow Using OPC UA Subscriptions
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Caption: A typical data acquisition workflow in a research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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